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Introduction
Broflanilide is a novel insecticide belonging to the meta-diamide class, characterized by a

unique mode of action targeting the γ-aminobutyric acid (GABA)-gated chloride channels of

insects.[1][2] Its high efficacy against a range of chewing pests has led to its growing use in

agriculture. This technical guide provides a comprehensive overview of the initial studies on the

toxicity of broflanilide to non-target organisms, compiling quantitative data, detailing

experimental protocols, and visualizing key biological and assessment pathways. This

information is intended to support further research and risk assessment of this pesticide.

Data Presentation: Quantitative Toxicity of
Broflanilide to Non-Target Organisms
The following tables summarize the key toxicity endpoints for broflanilide across various non-

target organisms, as determined in initial laboratory studies.

Table 1: Aquatic Organism Toxicity Data for Broflanilide
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Test
Organism

Species Endpoint Value
Exposure
Duration

Reference

Fish

Rainbow

Trout

(Oncorhynch

us mykiss)

LC50 8.5 µg/L 96 hours

EPA

Ecological

Risk

Assessment

Fish

Bluegill

Sunfish

(Lepomis

macrochirus)

LC50 14 µg/L 96 hours

EPA

Ecological

Risk

Assessment

Fish

Sheepshead

Minnow

(Cyprinodon

variegatus)

LC50 11 µg/L 96 hours

EPA

Ecological

Risk

Assessment

Aquatic

Invertebrate

Water Flea

(Daphnia

magna)

EC50 0.53 µg/L 48 hours

EPA

Ecological

Risk

Assessment

Aquatic

Invertebrate

Mysid Shrimp

(Americamysi

s bahia)

EC50 0.056 µg/L 96 hours

EPA

Ecological

Risk

Assessment

Aquatic

Invertebrate

Midge

(Chironomus

riparius)

NOEC 0.018 µg/L 28 days

EPA

Ecological

Risk

Assessment

Table 2: Terrestrial Organism Toxicity Data for Broflanilide
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Test
Organism

Species Endpoint Value
Exposure
Route

Reference

Bird (Upland

Game)

Bobwhite

Quail

(Colinus

virginianus)

Acute Oral

LD50

>2000 mg/kg

bw
Oral [3]

Bird

(Waterfowl)

Mallard Duck

(Anas

platyrhynchos

)

Dietary LC50
>5000 mg/kg

diet
Dietary

EPA

Ecological

Risk

Assessment

Bird (Upland

Game)

Bobwhite

Quail

(Colinus

virginianus)

Reproduction

NOEC

12.1 mg/kg

diet
Dietary

EPA

Ecological

Risk

Assessment

Mammal
Rat (Rattus

norvegicus)

Acute Oral

LD50

>2000 mg/kg

bw
Oral

EPA Human

Health Risk

Assessment

Honey Bee Apis mellifera
Acute

Contact LD50

0.0035 µ

g/bee
Contact [4]

Honey Bee Apis mellifera
Acute Oral

LD50

0.0060 µ

g/bee
Oral [4]

Earthworm Eisenia fetida Acute LC50
>1000 mg/kg

soil
Soil

EPA

Ecological

Risk

Assessment

Earthworm Eisenia fetida
Reproduction

NOEC
5.4 mg/kg soil Soil

EPA

Ecological

Risk

Assessment

Non-target

Arthropod

Predatory

Mite

LR50 >100 g a.i./ha Foliar Spray ECHA

Conclusion
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(Typhlodromu

s pyri)

on the peer

review

Experimental Protocols
The toxicity data presented above were generated following standardized test guidelines,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). Below are detailed summaries of the key experimental protocols.

Avian Acute Oral Toxicity Test (based on OECD
Guideline 223)

Objective: To determine the acute oral toxicity of a substance to birds, expressed as the

median lethal dose (LD50).

Test Species: Commonly Bobwhite Quail (Colinus virginianus) or Mallard Duck (Anas

platyrhynchos).

Methodology:

Dosing: A single oral dose of the test substance is administered to the birds via gavage.

Dose Levels: A limit test at 2000 mg/kg body weight is often performed first. If mortality

occurs, a dose-response study with at least three dose levels is conducted.

Observation Period: Birds are observed for mortality and clinical signs of toxicity for at

least 14 days.

Endpoints: The primary endpoint is the LD50, calculated using appropriate statistical

methods. Observations of sublethal effects are also recorded.

Aquatic Invertebrate Acute Immobilisation Test (based
on OECD Guideline 202)

Objective: To determine the concentration of a substance that causes immobilization in 50%

of the exposed daphnids (EC50).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Species:Daphnia magna.

Methodology:

Exposure: Young daphnids (<24 hours old) are exposed to a range of concentrations of

the test substance in a static or semi-static system.

Concentrations: At least five test concentrations in a geometric series are used.

Duration: The exposure period is 48 hours.

Endpoint: Immobilization, defined as the inability to swim within 15 seconds after gentle

agitation, is recorded at 24 and 48 hours. The 48-hour EC50 is calculated.

Honey Bee Acute Contact and Oral Toxicity Tests (based
on OECD Guidelines 214 & 213)

Objective: To determine the acute contact and oral toxicity of a substance to adult honey

bees, expressed as the LD50.

Test Species:Apis mellifera.

Methodology (Contact - OECD 214):

Application: A precise volume of the test substance in a suitable solvent is applied topically

to the dorsal thorax of individual bees.

Dose Levels: A range of doses is tested to elicit a dose-response relationship.

Observation: Bees are observed for mortality and sublethal effects for at least 48 hours.

Methodology (Oral - OECD 213):

Exposure: Bees are fed a sucrose solution containing the test substance for a defined

period.

Dose Levels: A range of concentrations in the diet is provided to determine the dose

ingested per bee.
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Observation: Mortality and behavioral abnormalities are recorded for at least 48 hours.

Endpoints: The contact and oral LD50 values (in µg of active substance per bee) are

calculated.

Earthworm Reproduction Test (based on OECD
Guideline 222)

Objective: To assess the effects of a substance on the reproduction (number of juveniles)

and growth of earthworms.

Test Species:Eisenia fetida or Eisenia andrei.

Methodology:

Exposure: Adult earthworms are exposed to the test substance mixed into an artificial soil

substrate.

Concentrations: A range of concentrations is tested to determine the No-Observed-Effect

Concentration (NOEC) and the concentration causing a specified effect (e.g., EC50 for

reproduction).

Duration: The exposure period is typically 8 weeks (4 weeks for adult mortality and growth,

followed by a 4-week period for juvenile production).

Endpoints: Adult mortality, change in biomass, and the number of offspring produced are

the primary endpoints. The NOEC and Lowest-Observed-Effect Concentration (LOEC) for

reproduction are determined.

Mandatory Visualizations
Signaling Pathway: Broflanilide's Mode of Action
Broflanilide itself is a pro-insecticide that is metabolized into its active form, desmethyl-

broflanilide. This active metabolite acts as a non-competitive antagonist of the insect GABA-

gated chloride channel. It binds to a unique site on the receptor, distinct from other GABA

receptor antagonists like fipronil, leading to the inhibition of chloride ion influx, hyperexcitation

of the nervous system, and eventual death of the insect.
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Broflanilide's antagonistic action on the insect GABA receptor.

Experimental Workflow: Aquatic Invertebrate Acute
Immobilisation Test (OECD 202)
The workflow for conducting an acute toxicity test with Daphnia magna follows a standardized

procedure to ensure the reliability and reproducibility of the results.
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Workflow for the OECD 202 Daphnia sp. Acute Immobilisation Test.
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Logical Relationship: Environmental Risk Assessment
Process for Pesticides
The environmental risk assessment for a pesticide like broflanilide is a structured process that

integrates data on its toxicity and potential exposure to non-target organisms.

Hazard Identification & Characterization Exposure Assessment

Risk Characterization

Risk Management

Toxicity Testing
(Lab & Field Studies)

Determine Toxicity Endpoints
(LD50, LC50, NOEC)

Calculate Risk Quotient
(RQ = PEC / Toxicity Endpoint)

Environmental Fate Studies
(Persistence, Mobility)

Model Environmental
Concentrations (PEC)

Compare RQ to
Level of Concern (LOC)

Implement Mitigation Measures
(e.g., buffer zones, use restrictions)

Post-registration Monitoring

Click to download full resolution via product page

A simplified overview of the environmental risk assessment process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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